Cas no 1784445-42-6 (2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid)

• Product Name: 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid
• CAS No: 1784445-42-6
• CID: 4616114
• PubChem ID: 84081490
• Update Time: 2025-05-19

2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid

Additional information on 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid

Recent Advances in the Study of 2-(1-Methylpiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1784445-42-6)

The compound 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid (CAS: 1784445-42-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. The compound's cyclopropane ring and piperidine moiety make it a versatile scaffold for further chemical modifications, which has led to its exploration in various pharmacological contexts.

Recent studies have highlighted the role of 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid as a key intermediate in the synthesis of novel bioactive molecules. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its utility in the development of selective inhibitors for enzymes involved in neurodegenerative diseases. The researchers utilized the compound's rigid cyclopropane structure to enhance binding affinity and selectivity, resulting in promising in vitro and in vivo results. This underscores the molecule's potential as a building block for targeted therapies.

Another significant advancement involves the compound's application in cancer research. A preprint article from BioRxiv (2024) reported that derivatives of 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid exhibited potent activity against specific kinase targets implicated in tumor growth. The study employed computational modeling and high-throughput screening to identify optimal derivatives, with one variant showing nanomolar inhibitory concentrations in preliminary assays. These findings suggest that further optimization could yield clinically relevant candidates for oncology.

In addition to its therapeutic potential, recent work has also focused on improving the synthetic routes for 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid. A 2024 paper in Organic Process Research & Development detailed a scalable, cost-effective synthesis method that reduces the number of steps and improves overall yield. This advancement is particularly important for industrial applications, where efficient production is critical for commercialization. The new method employs greener solvents and catalysts, aligning with the growing emphasis on sustainable chemistry practices.

Despite these promising developments, challenges remain in the clinical translation of compounds derived from 2-(1-methylpiperidin-4-yl)cyclopropane-1-carboxylic acid. Pharmacokinetic studies indicate that further modifications may be necessary to improve bioavailability and reduce off-target effects. However, the molecule's versatility and the recent methodological advances position it as a valuable tool for drug discovery. Future research directions may include exploring its applications in other disease areas, such as infectious diseases or metabolic disorders, as well as further optimizing its physicochemical properties for enhanced therapeutic efficacy.